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Compound of Interest

Compound Name: A-887826

Cat. No.: B605060

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with A-887826, a potent and selective Na(v)1.8
sodium channel blocker. The following procedures are designed to ensure the safe handling,
use, and disposal of this compound in a laboratory setting.

Physicochemical and Storage Data

Proper storage and handling of A-887826 are critical to maintain its stability and efficacy. The
following tables summarize its key physicochemical properties and recommended storage
conditions.

Table 1: Physicochemical Properties of A-887826

Property Value

Molecular Weight 480.99 g/mol [1][2]
Formula C26H29CIN4O3[1]
Appearance Solid[1]

Purity >97% (HPLC)
CAS Number 1266212-81-0[1][2]

Table 2: Solubility of A-887826
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Solvent Solubility

DMSO 10 mM[1], Soluble to 50 mM

Table 3: Recommended Storage Conditions

Form Storage Temperature Duration
Solid Powder -20°C 12 Months[1]
4°C 6 Months[1]

In Solvent -80°C 6 Months[1][3]
-20°C 1 Month[3], 6 Months[1]

Personal Protective Equipment (PPE)

Due to the potent pharmacological activity of A-887826 and the absence of a publicly available,
comprehensive Safety Data Sheet (SDS), a cautious approach to personal protection is
mandatory. The following PPE should be worn at all times when handling the compound:

o Eye Protection: Chemical safety goggles or a face shield.
» Hand Protection: Nitrile or other chemically resistant gloves.
e Body Protection: A laboratory coat.

» Respiratory Protection: For operations that may generate dust or aerosols, a properly fitted

respirator is recommended.

Experimental Protocols: Stock Solution Preparation

A common procedure in experimental use of A-887826 is the preparation of a stock solution,
typically in DMSO.[4]

Objective: To prepare a 10 mM stock solution of A-887826 in DMSO.

Materials:
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A-887826 solid powder

Anhydrous DMSO

Vortex mixer

Calibrated pipettes

Sterile microcentrifuge tubes or vials

Procedure:

Calculate the required mass of A-887826:

o For 1 mL of a 10 mM stock solution, the required mass is: 10 mmol/L * 1 L/2000 mL *
480.99 g/mol * 1 mol/2000 mmol * 1000 mg/g = 4.81 mg

Weigh the A-887826.

o Carefully weigh out 4.81 mg of A-887826 powder in a suitable container.

Dissolve in DMSO:

o Add 1 mL of anhydrous DMSO to the container with the A-887826 powder.

Ensure complete dissolution:

o Vortex the solution until the A-887826 is completely dissolved. Gentle warming may be
applied if necessary.

Storage:
o Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C or -80°C as per the recommended storage guidelines.[3]

Signaling Pathway and Experimental Workflow
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Mechanism of Action: A-887826 is a potent and voltage-dependent blocker of the Na(v)1.8
sodium channel.[1][2][3][5] These channels are crucial for the generation and propagation of
action potentials, particularly in nociceptive neurons.[2] By blocking these channels, A-887826

can attenuate pain signals.[3][5]
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Caption: Mechanism of action of A-887826 as a Na(v)1.8 channel blocker.

The following diagram outlines the standard operational workflow for handling A-887826 in a
research setting, from initial receipt to final disposal.

Preparation Experimentation Disposal

P Co ] Store Appropriately Prepare Stock Solution Perform Experiment Decontaminate Glassware Dispose of Waste
P (-20°C or -80°C) (e.g., in DMSO) (e.g., in vitro, in vivo) and Surfaces (Follow Institutional Guidelines)
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Caption: Standard operational workflow for handling A-887826.

Disposal Plan

All waste materials contaminated with A-887826, including empty containers, used gloves, and
disposable labware, should be considered chemical waste. Disposal must be carried out in
accordance with all applicable federal, state, and local regulations, as well as institutional
guidelines for chemical waste disposal. Consult with your institution's Environmental Health
and Safety (EHS) department for specific procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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